Cas no 2138191-03-2 ((5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride)

(5-Bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride is a brominated benzothiazole derivative featuring a primary amine functional group, rendered as its hydrochloride salt for enhanced stability and solubility. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules, agrochemicals, and functional materials. The bromine substituent at the 5-position offers a reactive site for further functionalization via cross-coupling reactions, while the amine group facilitates derivatization or conjugation. Its crystalline hydrochloride form ensures consistent handling and storage properties. The structural motif of benzothiazole is recognized for its bioactivity, making this compound valuable in medicinal chemistry research and drug discovery applications.
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride structure
2138191-03-2 structure
Product Name:(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
CAS No:2138191-03-2
MF:C8H8BrClN2S
MW:279.584518432617
MDL:MFCD31559422
CID:4640871
PubChem ID:132351206
Update Time:2025-08-03

(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (5-bromobenzo[d]thiazol-2-yl)methanamine HCl
    • (5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
    • (5-Bromobenzo[d]thiazol-2-yl)methanamine hydrochloride
    • starbld0030668
    • (5-bromo-1,3-benzothiazol-2-yl)methanamine;hydrochloride
    • SCHEMBL20511957
    • F84056
    • EN300-814121
    • (5-Bromobenzo[d]thiazol-2-yl)methanaminehydrochloride
    • 2138191-03-2
    • CS-0434642
    • MDL: MFCD31559422
    • Inchi: 1S/C8H7BrN2S.ClH/c9-5-1-2-7-6(3-5)11-8(4-10)12-7;/h1-3H,4,10H2;1H
    • InChI Key: AZRJEOGMXNTZOF-UHFFFAOYSA-N
    • SMILES: C(C1=NC2=CC(Br)=CC=C2S1)N.Cl

Computed Properties

  • Exact Mass: 277.92801g/mol
  • Monoisotopic Mass: 277.92801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2Ų

(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM455107-250mg
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95%+
250mg
$*** 2023-03-31
Chemenu
CM455107-500mg
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95%+
500mg
$*** 2023-03-31
Chemenu
CM455107-1g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95%+
1g
$*** 2023-03-31
Enamine
EN300-814121-0.05g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95.0%
0.05g
$205.0 2025-02-21
Enamine
EN300-814121-0.1g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95.0%
0.1g
$306.0 2025-02-21
Enamine
EN300-814121-0.25g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95.0%
0.25g
$438.0 2025-02-21
Enamine
EN300-814121-0.5g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95.0%
0.5g
$691.0 2025-02-21
Enamine
EN300-814121-1.0g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95.0%
1.0g
$884.0 2025-02-21
Enamine
EN300-814121-2.5g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95.0%
2.5g
$1735.0 2025-02-21
Enamine
EN300-814121-5.0g
(5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride
2138191-03-2 95.0%
5.0g
$2566.0 2025-02-21

Additional information on (5-bromo-1,3-benzothiazol-2-yl)methanamine hydrochloride

The Compound CAS No. 2138191-03-2: (5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride

(5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride is a highly specialized chemical compound with the CAS number 2138191-03-2. This compound belongs to the class of benzothiazole derivatives, which have garnered significant attention in recent years due to their versatile applications in pharmaceuticals, agrochemicals, and materials science. The benzothiazole ring system is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, which imparts unique electronic and steric properties to the molecule. The presence of a bromine substituent at the 5-position further enhances the compound's reactivity and selectivity in various chemical reactions.

The synthesis of (5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride typically involves multi-step processes that combine aromatic substitution reactions with nucleophilic additions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. The hydrochloride salt form is particularly advantageous for its stability and solubility properties, making it suitable for use in both laboratory research and industrial applications.

One of the most promising areas of research involving this compound is its application as an intermediate in drug discovery. The benzothiazole moiety has been shown to exhibit potent bioactivity against various disease targets, including cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that derivatives of this compound can modulate key enzymes involved in cell signaling pathways, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These findings suggest that (5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride could serve as a valuable lead compound for developing novel therapeutic agents.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. The benzothiazole structure is known to exhibit strong UV-absorbing properties, making it a potential candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has explored the incorporation of this compound into polymer matrices to enhance their optical and electronic properties. Such applications highlight the versatility of (5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride beyond traditional chemical synthesis.

The chemical stability and reactivity of (5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride make it an ideal substrate for various post-synthetic modifications. For example, the methanamine group can be readily functionalized to introduce additional substituents or to form bioisosteres with improved pharmacokinetic profiles. This flexibility has enabled researchers to explore a wide range of structural analogs, each with unique biological activities and potential therapeutic applications.

From an environmental perspective, the synthesis and handling of (5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride are conducted under strict safety protocols to minimize any adverse effects on human health or the environment. The compound's stability ensures that it does not pose significant risks during routine laboratory procedures or industrial processing.

In conclusion, (5-Bromo-1,3-Benzothiazol-2-Yl)Methanamine Hydrochloride is a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and reactivity make it an essential building block for advancing research in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司